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Compound of Interest

Compound Name: PG106 Tfa

Cat. No.: B14749537

This guide provides critical safety and logistical information for the handling and disposal of
Trifluoroacetic Acid (TFA), a corrosive chemical commonly used in laboratories. Adherence to
these procedures is essential to ensure the safety of all personnel.

Disclaimer: The following guidance is based on publicly available safety data for Trifluoroacetic
Acid (TFA). It is assumed that "PG106 Tfa" refers to this chemical. Users should always consult

the specific Safety Data Sheet (SDS) provided by the manufacturer for the exact product in
use.

Personal Protective Equipment (PPE)

Appropriate PPE is mandatory to prevent exposure to the corrosive and harmful effects of TFA.
The following table summarizes the required PPE for handling this substance.
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. Specifications and
Body Part Required PPE .
Recommendations

Nitrile gloves are suitable for
handling small quantities. For
volumes greater than 500 mL,
Hands Chemical-resistant gloves heavy-duty gloves such as
butyl rubber or Viton are
required. Always check for

leaks and tears before use.[1]

Eye protection must meet
ANSI Z-87.1 standards. When
Safety glasses with side handling larger quantities
shields or splash goggles. A (>100 mL), splash goggles are
Eyes/Face o .
face shield is also recommended.[2] A face shield
recommended. should be worn when there is

a high potential for splashes.

[3]4]

A properly fitting lab coat must

be worn to protect against

chemical spills.[2][3] For high-
Body Laboratory coat o

volume applications, a

chemical-resistant apron may

be necessary.[1]

Sandals and other open-toed

footwear are not permitted in
Feet Closed-toe shoes )

laboratories where hazardous

chemicals are handled.[2][3]
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If work must be conducted
outside of a certified chemical
fume hood, a full-face
) Not typically required when respirator may be necessary. A
Respiratory working in a fume hood. respiratory protection analysis
should be performed by
Environmental Health & Safety

(EH&S).[1]

Operational Plan: Handling and Storage

Engineering Controls:

 All work with TFA should be conducted in a properly functioning chemical fume hood with up-
to-date certification.[1][2]

Safe Handling Practices:

Avoid all contact with skin, eyes, and clothing.[1][4]

Do not inhale vapors or mists.[4][5]

When diluting, always add acid to water slowly; never the other way around.[1]

Wash hands thoroughly after handling.[1][4]
Storage:

e Store in a cool, dry, and well-ventilated area, away from incompatible materials such as
bases, oxidizers, and metals.[2][4][5]

» Keep containers tightly closed and upright to prevent leakage.[1][2][4]

» Store in the original container or a compatible secondary container; do not store in metal
containers.[1][5]

Emergency Procedures
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Spills:

o Small spills (less than 50 mL) inside a fume hood: Absorb the spill with an inert material like
vermiculite or sand, place it in a suitable container, and dispose of it as hazardous waste.[2]

o Large spills (greater than 50 mL) or any spill outside a fume hood: Evacuate the laboratory
immediately and alert others.[2] Activate the fire alarm and call for emergency assistance.[2]

Exposure:

o Skin Contact: Immediately remove all contaminated clothing and rinse the affected area with
copious amounts of water for at least 15 minutes.[5] Seek immediate medical attention as
corrosive injuries can be severe.[4]

o Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, holding the
eyelids open.[5] Remove contact lenses if present and easy to do so.[4] Seek immediate
medical attention.[4][5]

e Inhalation: Move the affected person to fresh air. If breathing is difficult, provide artificial
respiration.[5] Seek immediate medical attention.[4][5]

 Ingestion: Do NOT induce vomiting. Rinse the mouth with water and seek immediate medical
attention.[5]

Disposal Plan
o All waste containing TFA must be disposed of as hazardous waste.
o Collect waste in a clearly labeled, compatible container.

o Empty containers should be handled with care as they may still contain harmful residues.
Rinse the container before disposal.[2]

e Do not dispose of TFA down the drain.[4][5]

Experimental Workflow for Safe Handling of TFA
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Caption: Workflow for the safe handling of Trifluoroacetic Acid (TFA).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

© 2025 BenchChem. All rights reserved. 6/7 Tech Support


https://www.benchchem.com/product/b14749537?utm_src=pdf-custom-synthesis
https://www.ehs.washington.edu/system/files/resources/trifluoroaceticacid.docx
https://bruckner.research.uconn.edu/wp-content/uploads/sites/169/2018/05/CB-LSOP-TFA-4-18.docx
https://cms2.revize.com/revize/dawsonmt/departments/human_resources/docs/05_Personal_Protective_Equipment.pdf
https://www.carlroth.com/medias/SDB-6957-IE-EN.pdf?context=bWFzdGVyfHNlY3VyaXR5RGF0YXNoZWV0c3wzMjI5MjB8YXBwbGljYXRpb24vcGRmfGFHUm1MMmd6WXk4NU1qSXpNVFExTURJNU5qWXlMMU5FUWw4Mk9UVTNYMGxGWDBWT0xuQmtaZ3w3MmJiNTU0MmQyYjk5YTA5NjdhNWFkNjc0MjQ2ZjliMzRmNTdjMjg0MTA5YjE5NWU1NzY5Y2I1MGMxNjE1OTNl
https://www.fishersci.com/store/msds?partNumber=O4901500&productDescription=TRIFLUOROACETIC+ACID+R+500ML&vendorId=VN00033897&countryCode=US&language=en
https://www.benchchem.com/product/b14749537#personal-protective-equipment-for-handling-pg106-tfa
https://www.benchchem.com/product/b14749537#personal-protective-equipment-for-handling-pg106-tfa
https://www.benchchem.com/product/b14749537#personal-protective-equipment-for-handling-pg106-tfa
https://www.benchchem.com/product/b14749537#personal-protective-equipment-for-handling-pg106-tfa
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b14749537?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b14749537?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Safety Operating Guide

Check Availability & Pricing

BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

© 2025 BenchChem. All rights reserved.

717

Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b14749537?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

